Cas no 1554069-63-4 (2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetaldehyde)

• Product name: 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetaldehyde
• CAS No: 1554069-63-4
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5828007
• PubChem ID: 83875612

2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetaldehyde
• EN300-1736206
• 1554069-63-4

• Inchi： 1S/C10H12OS/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h6-7H,1-5H2
• InChI Key： MZEMXLXHJJUEGY-UHFFFAOYSA-N
• SMILES： S1C(CC=O)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3Ų
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes